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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aviglycine hydrochloride (AVG-HCI), also known as aminoethoxyvinylglycine hydrochloride,
is a potent inhibitor of ethylene biosynthesis in plants. It acts as a competitive inhibitor of the
enzyme l-aminocyclopropane-1-carboxylic acid (ACC) synthase, a key enzyme in the ethylene
production pathway. By blocking the conversion of S-adenosylmethionine (SAM) to ACC, AVG-
HCI effectively reduces ethylene levels, thereby influencing a variety of physiological processes
in plants. These include delaying fruit ripening and senescence, reducing pre-harvest fruit drop,
and controlling flowering. These application notes provide detailed protocols and quantitative
data for the use of AVG-HCI in a research setting.

Mechanism of Action

Aviglycine hydrochloride competitively inhibits ACC synthase, the rate-limiting enzyme in the
ethylene biosynthesis pathway. This inhibition reduces the production of ACC, the immediate
precursor to ethylene, thereby suppressing overall ethylene synthesis. This targeted action
allows for the manipulation of ethylene-dependent physiological processes in plants.

Signaling Pathway of Ethylene Biosynthesis and
Inhibition by Aviglycine Hydrochloride
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Caption: Inhibition of Ethylene Biosynthesis by AVG-HCI.

Quantitative Data Summary

The efficacy of Aviglycine hydrochloride foliar spray has been documented across various
fruit crops. The following tables summarize the quantitative effects on key parameters.

Table 1: Effect of Aviglycine Hydrochloride on Flowering of Pineapple (Ananas comosus)
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Table 2: Effect of Aviglycine Hydrochloride on Fruit Quality of Apple (Malus domestica)
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Table 3: Effect of Aviglycine Hydrochloride on Fruit Quality of Peach (Prunus persica)
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Experimental Protocols
Protocol 1: Preparation of Aviglycine Hydrochloride
Foliar Spray Solution

This protocol details the preparation of a 1-liter stock solution of Aviglycine hydrochloride,

which can be further diluted to desired experimental concentrations.

Materials:

e Aviglycine hydrochloride (AVG-HCI) powder (=95% purity)
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» Distilled or deionized water

e Non-ionic surfactant (e.g., Tween® 20, Triton™ X-100)

e Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment (0.1 M solutions)
e Volumetric flask (1000 mL)

e Magnetic stirrer and stir bar

e pH meter

e Weighing scale

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

o Calculate the required mass of AVG-HCI:

[¢]

Determine the desired molar concentration (e.g., 1 mM).

o

Molecular Weight of AVG-HCI = 196.63 g/mol .

[e]

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ).

o

Fora 1l mM (0.001 M) 1 L solution: 0.001 mol/L* 1 L * 196.63 g/mol = 0.1966 g.

e Dissolving AVG-HCI:

[¢]

Add approximately 800 mL of distilled or deionized water to the 1000 mL volumetric flask.

[e]

Place the flask on a magnetic stirrer and add the stir bar.

o

Carefully weigh the calculated amount of AVG-HCI powder and add it to the water while
stirring.

o

Continue stirring until the powder is completely dissolved. AVG-HCI is soluble in water.
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e Adding Surfactant:

o Add a non-ionic surfactant to the solution. A typical concentration is 0.05% to 0.1% (v/v).

o For a 0.1% solutionin 1 L, add 1 mL of the surfactant. The surfactant improves the wetting
and spreading of the spray on the leaf surface.

e pH Adjustment:

[¢]

Calibrate the pH meter according to the manufacturer's instructions.

[e]

Measure the pH of the AVG-HCI solution.

o

Adjust the pH to a range of 6.0-7.0 for optimal plant uptake, unless a different pH is
specified for the experimental design.

o

Use 0.1 M HCI to lower the pH or 0.1 M NaOH to raise the pH. Add the acid or base
dropwise while continuously monitoring the pH.

e Final Volume Adjustment:
o Once the desired pH is reached, remove the stir bar.

o Add distilled or deionized water to the volumetric flask until the meniscus reaches the
1000 mL mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
o Storage:

o The prepared solution should be used fresh. If storage is necessary, store it at 4°C for no
longer than 24 hours, protected from light.

Protocol 2: Foliar Spray Application of Aviglycine
Hydrochloride in a Research Setting

This protocol outlines the procedure for applying the prepared AVG-HCI solution to plants in a
controlled research environment.
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Materials:

¢ Prepared AVG-HCI spray solution

o Handheld sprayer or a backpack sprayer with a fine-mist nozzle
o Plants at the desired growth stage

o Control solution (water + surfactant, pH adjusted)

o Personal Protective Equipment (PPE)

Procedure:

e Plant Preparation:

o Ensure plants are well-watered and not under any stress (e.g., drought, nutrient
deficiency) before application.

o Randomly assign plants to different treatment groups (including a control group).
e Sprayer Calibration:

o Calibrate the sprayer to ensure a uniform and consistent application rate. The goal is to
wet the foliage to the point of runoff without excessive dripping.

o Application:

o Perform the foliar spray during the cooler parts of the day, such as early morning or late
evening, to slow evaporation and increase absorption time.

o Spray the entire plant, ensuring thorough coverage of both the upper and lower leaf
surfaces.

o For the control group, spray with the control solution (water + surfactant, adjusted to the
same pH as the treatment solution).

o Post-Application Care:
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o Allow the plants to dry completely before exposing them to direct sunlight or overhead
irrigation.

o Monitor the plants for any phytotoxicity symptoms, although AVG-HCI is generally
considered safe for most plants at recommended concentrations.

+ Data Collection:

o Collect data on the parameters of interest (e.g., flowering time, fruit set, fruit firmness,
ethylene production) at predetermined time points after the application.

Experimental Workflow

Prepare AVG-HCI and
Control Solutions
(Protocol 1)

'

Foliar Spray Application
(Protocol 2)

'

Incubate Plants under
Controlled Conditions

Prepare and Randomize
Plant Material

Data Collection and Analysis
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Caption: General workflow for an AVG-HCI foliar spray experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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